Cas no 1421483-18-2 (N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]propanamide)

• Product Name: N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]propanamide
• CAS No: 1421483-18-2
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 5364719
• Update Time: 2025-05-23

N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]propanamide

• Inchi： 1S/C14H18N6O/c1-2-14(21)17-8-7-16-12-9-13(19-10-18-12)20-11-5-3-4-6-15-11/h3-6,9-10H,2,7-8H2,1H3,(H,17,21)(H2,15,16,18,19,20)
• InChI Key： FGBMOPRTWCKPKF-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC(NC2=NC=CC=C2)=NC=N1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]propanamide

N-[2-[[6-(Pyridin-2-Ylamino)Pyrimidin-4-Yl]Amino]Ethyl]Propanamide: A Comprehensive Overview

N-[2-[[6-(Pyridin-2-Ylamino)Pyrimidin-4-Yl]Amino]Ethyl]Propanamide, also known by its CAS registry number CAS No. 1421483-18-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrimidine ring system, which is a heterocyclic aromatic compound, substituted with a pyridine moiety and an amide group. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of N-[2-[[6-(Pyridin-2-Ylamino)Pyrimidin-4-Yl]Amino]Ethyl]Propanamide involves a series of carefully designed organic reactions. The pyrimidine core is typically synthesized through condensation reactions, such as the Biginelli reaction, which involves aldehydes, ketones, and β-keto esters. The subsequent substitution reactions introduce the pyridine group and the amide functionality, ensuring the final product's desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The chemical structure of this compound plays a pivotal role in its pharmacological properties. The pyrimidine ring is known for its ability to form hydrogen bonds, which enhances its bioavailability and binding affinity to target proteins. The pyridine moiety further contributes to the molecule's electronic properties, influencing its interaction with biological systems. Additionally, the amide group imparts stability to the molecule while allowing for potential modifications to tailor its pharmacokinetic profiles.

Recent studies have highlighted the potential of CAS No. 1421483-18-2 as a candidate for drug development, particularly in the treatment of cancer and inflammatory diseases. Research has demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its ability to inhibit key enzymes or signaling pathways involved in tumor growth. Furthermore, preclinical studies have shown that it possesses anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and neurodegenerative disorders.

In terms of mechanism of action, N-[2-[[6-(Pyridin-2-Ylamino)Pyrimidin-4-Yl]Amino]Ethyl]Propanamide appears to modulate several cellular pathways. For instance, it has been shown to inhibit the activity of kinases, which are critical regulators of cell proliferation and survival. Additionally, it may interfere with the NF-kB pathway, a key player in inflammation and immune responses. These findings underscore the compound's versatility as a therapeutic agent.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mode of action. Moreover, quantum chemical calculations have helped predict its electronic properties and reactivity under various conditions.

In conclusion, N-[2-[[6-(Pyridin-2-Ylamino)Pyrimidin-4-Yl]Amino]Ethyl]Propanamide represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable asset in contemporary drug discovery efforts. As research continues to unfold, this compound holds the potential to make significant contributions to the field of medicinal chemistry.